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Compound of Interest

Compound Name: Z-Phe-OH
Cat. No.: B8572651
Get Quote
\ J

Executive Summary & Chemical Identity

Z-Phe-OH (N-Carbobenzyloxy-L-phenylalanine) is a foundational building block in peptide
therapeutics and organic synthesis. Unlike transient protecting groups, the Carbobenzyloxy
(Cbz or Z) group offers unique stability against acidic conditions (e.g., Trifluoroacetic acid),
making it orthogonal to Boc and Fmoc strategies.

As a Senior Application Scientist, | emphasize that while Z-Phe-OH is often classified as "low
hazard," its handling directly impacts downstream purity. Improper storage or moisture
exposure can lead to hydrolysis or racemization during activation steps, compromising the

enantiomeric excess (

) of the final pharmaceutical intermediate.
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Chemical Attribute Specification

CAS Number 1161-13-3
2S)-2-(phenylmethoxycarbonylamino)-3-

IUPAC Name (25)-2-(p y y Y )

phenylpropanoic acid

ngcontent-ng-c3932382896="" _nghost-ng-

Molecular Formula €706637299="" class="inline ng-star-inserted">
Molecular Weight 299.32 g/mol
Melting Point 85-87 °C (Lit.)[1]
B Soluble in DMF, DMSO, MeOH; Sparingly
Solubility ]
soluble in water
Purity Requirement 99% (HPLC) for GMP synthesis

Hazard Identification & Risk Assessment (Beyond the
GHS)

While standard Safety Data Sheets (SDS) often classify Z-Phe-OH as non-hazardous or a mild
irritant (Skin Irrit. 2, Eye Irrit. 2A), a rigorous risk assessment must account for its biological
activity and process reactivity.

Toxicological Context

» Bioactivity: As a phenylalanine derivative, it is a precursor to neurokinin antagonists and
protease inhibitors. Inhalation of dust can trigger sensitization in susceptible individuals,
mimicking biological peptide exposure.

e Process Hazard: The Z-group is removed via catalytic hydrogenation (

) or strong acids (HBr/AcOH). Handling Z-Phe-OH implies the eventual use of these high-
hazard reagents.

Occupational Exposure Limits (OEL)
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 Internal Standard: Treat as a nuisance dust with a respirator requirement.

o Target Organs: Respiratory tract (dust), Eyes (mechanical irritation).

Protocol: Lifecycle Management & Storage Logic

The stability of Z-Phe-OH is dictated by moisture control. Hydrolysis of the carbamate linkage
is slow but accelerates under humid, basic conditions.

Storage Decision Matrix

e Short-Term (<1 Month): Desiccated cabinet at Room Temperature (20-25°C).

e Long-Term (>1 Month): -20°C. Crucial:[2] Allow bottle to equilibrate to room temperature
before opening to prevent condensation, which catalyzes degradation.

Store RT (20-25°C)

<30 Days Desiccator
Receipt of Z-Phe-OH QC Check — Usage Timeline? e Equilibrationito RT) Peptide Synth
(H-NMR / HPLC) _ > 30 Days > (Prevent Condensation) eptide Synthesis
Store -20°C

Sealed Container

Click to download full resolution via product page

Figure 1: Decision logic for storage to maintain enantiomeric purity and prevent hydrolysis.

Safe Handling & Solubilization Workflow

Objective: Solubilize Z-Phe-OH for solid-phase peptide synthesis (SPPS) or solution-phase
coupling without introducing contaminants.

PPE Requirements

o Respiratory: N95 or P100 respirator (if weighing open powder).
e Dermal: Nitrile gloves (0.11 mm minimum thickness).

e Ocular: Safety glasses with side shields.
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Step-by-Step Solubilization Protocol

Environment Prep: Utilize a static-free weighing station. Z-Phe-OH powder is electrostatic;
use an anti-static gun if necessary to prevent dispersal.

Weighing: Weigh the required mass into a dry scintiallation vial or Falcon tube.

o Scientist's Note: Do not use spatulas contaminated with metal traces (Fe/Cu), as these
can chelate with the free carboxylic acid.

Solvent Addition:
o Preferred: Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP).
o Concentration: Typical coupling concentration is 0.1 M — 0.5 M.

o Dissolution: Vortex gently. If heating is required, do not exceed 40°C to avoid thermal
decomposition of the carbamate.

Activation (Critical Step):
o Add coupling reagents (e.g., HATU/DIPEA) immediately before use.

o Warning: Prolonged storage of the activated ester can lead to racemization (conversion of
L-Phe to D-Phe).
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Figure 2: Solubilization workflow ensuring complete dissolution prior to activation.

Emergency Response & Disposal
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Spill Management

Z-Phe-OH is a solid powder.[1] In the event of a spill:

Do NOT Dry Sweep: This generates dust.

Wet Method: Cover the spill with a damp paper towel (water or ethanol) to suppress dust.

Collection: Scoop the damp material into a chemical waste container.

Surface Decontamination: Wipe the area with 70% Ethanol.

First Aid Measures

 Inhalation: Move to fresh air. If wheezing occurs (sensitization), seek medical attention.
» Eye Contact: Flush with water for 15 minutes. The crystals can cause mechanical abrasion.

¢ Skin Contact: Wash with soap and water.[3] Z-Phe-OH is lipophilic; soap is required to
remove it effectively.

Disposal

o Classification: Non-hazardous organic waste.

e Protocol: Dissolve in a combustible solvent (acetone/ethanol) and dispose of in the "Organic
Solvents" waste stream for incineration. Do not pour down the drain due to potential aquatic
toxicity of phenylalanine derivatives.

Senior Scientist Commentary: The "Why" Behind the
Protocol

Why Z-Phe-OH? In complex peptide synthesis, we often require "orthogonality.” The Z group is
stable to the acidic conditions used to remove Boc (TFA) and the basic conditions used to
remove Fmoc (Piperidine).[4] This allows Z-Phe-OH to protect the N-terminus of a side-chain
or a branch point until the very end of the synthesis, where it can be gently removed by
hydrogenolysis (
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The Racemization Risk: While Z-amino acids are generally resistant to racemization compared
to other derivatives, the activation of the carboxyl group (Step 4 in the workflow) renders the

-proton acidic. If you store the activated solution too long before coupling, base-catalyzed
proton abstraction will occur, destroying the chirality. Always activate in situ.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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